Cas no 2227717-09-9 ((2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol)

• Product Name: (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol
• CAS No: 2227717-09-9
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• CID: 6274058
• PubChem ID: 165689232
• Update Time: 2025-06-30

(2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol
• 2227717-09-9
• EN300-1986543

• Inchi： 1S/C10H12ClFO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： ZBPVVULEMIZCCH-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC[C@@H](C)O

Computed Properties

• Exact Mass: 202.0560709g/mol
• Monoisotopic Mass: 202.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol

Introduction to (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol (CAS No. 2227717-09-9)

(2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol (CAS No. 2227717-09-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound is characterized by a chiral center at the butan-2-ol position, which imparts enantiomeric specificity and can influence its pharmacological activity and metabolic behavior.

The chemical structure of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol consists of a substituted phenyl group attached to a butan-2-ol moiety. The presence of the 4-chloro and 2-fluoro substituents on the phenyl ring adds complexity to the molecule, potentially enhancing its interactions with biological targets. The chiral center at the butan-2-ol position further contributes to the compound's stereochemical diversity, making it a valuable candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol. One notable area of research is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that these derivatives could effectively reduce oxidative stress and inhibit neuroinflammation, suggesting their potential as therapeutic agents for neurodegenerative conditions.

In addition to its potential in neurological disorders, (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol has also been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound and its derivatives could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings highlight the compound's potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory diseases.

The synthesis of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been developed, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries. One such method involves the asymmetric hydrogenation of a prochiral ketone intermediate, which can be efficiently converted into the desired enantiomer with high selectivity. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

The pharmacokinetic properties of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol have also been studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Additionally, its low toxicity and good safety margin have been confirmed through various toxicity assays, further supporting its potential as a drug candidate.

In conclusion, (2R)-4-(4-chloro-2-fluorophenyl)butan-2-ol (CAS No. 2227717-09-9) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its importance in the field.